Cas no 82409-18-5 (1,2-oxazolidin-4-ol hydrochloride)

1,2-Oxazolidin-4-ol hydrochloride is a heterocyclic organic compound featuring both oxazolidine and hydroxyl functional groups, with hydrochloride salt formation enhancing its stability and solubility. This structure is of interest in medicinal chemistry and synthetic applications due to its potential as a versatile intermediate for pharmaceuticals, particularly in the development of antimicrobial and antiviral agents. The oxazolidinone scaffold is known for its bioactivity, and the hydrochloride form improves handling and reactivity in synthetic processes. Its well-defined crystalline properties facilitate purification and characterization, making it suitable for research and industrial use where precise chemical modifications are required.
1,2-oxazolidin-4-ol hydrochloride structure
82409-18-5 structure
Product Name:1,2-oxazolidin-4-ol hydrochloride
CAS No:82409-18-5
MF:C3H8ClNO2
MW:125.554120063782
MDL:MFCD01114602
CID:987766
PubChem ID:12932473
Update Time:2025-10-28

1,2-oxazolidin-4-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

    • Isoxazolidin-4-ol hydrochloride
    • 1,2-oxazolidin-4-ol,hydrochloride
    • 4-hydroxytetrahydroisoxazol-2-ium chloride
    • TETRAHYDRO-4-ISOXAZOLOL HYDROCHLORIDE
    • 4-Hydroxytetrahydro-1,2-oxazole hydrochloride
    • 4-Isoxazolidinol,hydrochloride
    • tetrahydroisoxazololhydrochloride
    • 1,2-oxazolidin-4-ol hydrochloride
    • 4-Isoxazolidinol, hydrochloride (9CI)
    • G75818
    • 1,2-Oxazolidin-4-ol--hydrogen chloride (1/1)
    • F2163-0165
    • MFCD20483793
    • MFCD20483792
    • SCHEMBL950025
    • AKOS005070491
    • MFCD01114602
    • 82409-18-5
    • 1,2-oxazolidin-4-ol;hydrochloride
    • 4H-937
    • SY021785
    • DTXSID70513298
    • Isoxazolidin-4-olhydrochloride
    • EN300-208609
    • LLCWGQYEQKYRDO-UHFFFAOYSA-N
    • CS-0271204
    • SB44795
    • 4-isoxazolidinol hydrochloride
    • SB44773
    • SY021787
    • 4-Isoxazolidinol hydrochloride hydrochloride, AldrichCPR
    • MDL: MFCD01114602
    • Inchi: 1S/C3H7NO2.ClH/c5-3-1-4-6-2-3;/h3-5H,1-2H2;1H
    • InChI Key: LLCWGQYEQKYRDO-UHFFFAOYSA-N
    • SMILES: Cl.OC1CNOC1

Computed Properties

  • Exact Mass: 125.02400
  • Monoisotopic Mass: 125.0243562g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 48.1
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.5Ų

Experimental Properties

  • Melting Point: 154-157°C
  • PSA: 41.49000
  • LogP: 0.01290

1,2-oxazolidin-4-ol hydrochloride Security Information

  • HazardClass:IRRITANT

1,2-oxazolidin-4-ol hydrochloride Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1,2-oxazolidin-4-ol hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
CHENG DOU FEI BO YI YAO Technology Co., Ltd.
FD02660-25g
4-HYDROXYTETRAHYDROISOXAZOL-2-IUM CHLORIDE
82409-18-5 95%
25g
$1500 2023-09-07
TRC
E590033-50mg
1,2-oxazolidin-4-ol hydrochloride
82409-18-5
50mg
$ 50.00 2022-06-05
TRC
E590033-100mg
1,2-oxazolidin-4-ol hydrochloride
82409-18-5
100mg
$ 70.00 2022-06-05
TRC
E590033-500mg
1,2-oxazolidin-4-ol hydrochloride
82409-18-5
500mg
$ 275.00 2022-06-05
Chemenu
CM275160-5g
Isoxazolidin-4-ol hydrochloride
82409-18-5 95%
5g
$1941 2021-08-18
SHANG HAI XIAN DING Biotechnology Co., Ltd.
044451-500mg
Tetrahydro-4-isoxazolol hydrochloride
82409-18-5 >95%
500mg
7899CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
044451-1g
Tetrahydro-4-isoxazolol hydrochloride
82409-18-5 >95%
1g
9800CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
044451-5g
Tetrahydro-4-isoxazolol hydrochloride
82409-18-5 >95%
5g
22499CNY 2021-05-07
Apollo Scientific
OR32734-1g
1,2-Oxazolidin-4-ol hydrochloride
82409-18-5 95%
1g
£336.00 2025-02-20
Chemenu
CM275160-1g
Isoxazolidin-4-ol hydrochloride
82409-18-5 95%
1g
$359 2024-07-23

1,2-oxazolidin-4-ol hydrochloride Production Method

Production Method 1

Reaction Conditions
Reference
Synthesis of the new heterocyclic hydroxy compounds 4-hydroxyisoxazolidine, 3-hydroxymethylisoxazolidine, 3-hydroxymethylhexahydro-1,2-oxazine, and 4-hydroxyhexahydro-1,2-oxazepine
Amlaiky, Nourdine; et al, Synthesis, 1982, (5), 426-8

Production Method 2

Reaction Conditions
1.1 Catalysts: tert-Butylamine
2.1 -
Reference
Synthesis of the new heterocyclic hydroxy compounds 4-hydroxyisoxazolidine, 3-hydroxymethylisoxazolidine, 3-hydroxymethylhexahydro-1,2-oxazine, and 4-hydroxyhexahydro-1,2-oxazepine
Amlaiky, Nourdine; et al, Synthesis, 1982, (5), 426-8

1,2-oxazolidin-4-ol hydrochloride Raw materials

1,2-oxazolidin-4-ol hydrochloride Preparation Products

1,2-oxazolidin-4-ol hydrochloride Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:82409-18-5)1,2-oxazolidin-4-ol hydrochloride
Order Number:A864416
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:46
Price ($):180.0
Email:sales@amadischem.com

Additional information on 1,2-oxazolidin-4-ol hydrochloride

1,2-Oxazolidin-4-ol Hydrochloride (CAS No. 82409-18-5): A Comprehensive Overview

1,2-Oxazolidin-4-ol hydrochloride, also known by its CAS registry number 82409-18-5, is a versatile compound with significant applications in the fields of organic synthesis and pharmaceutical chemistry. This compound belongs to the class of oxazolidinones, which are five-membered heterocyclic compounds containing an oxygen atom and an amine group. The hydroxyl group at the 4-position of the oxazolidinone ring imparts unique reactivity and functionality to this compound, making it a valuable building block in various chemical transformations.

The synthesis of 1,2-oxazolidin-4-ol hydrochloride typically involves the cyclization of amino alcohols or related precursors under specific acidic conditions. This process often employs HCl (hydrogen chloride) as a catalyst, leading to the formation of the oxazolidinone ring structure. The resulting compound is highly stable and can be isolated as a white crystalline solid, which is easily soluble in polar solvents such as water and methanol.

Recent studies have highlighted the potential of 1,2-oxazolidin-4-ol hydrochloride in asymmetric catalysis, particularly in the construction of chiral centers. Researchers have demonstrated that this compound can serve as a ligand or a catalyst in enantioselective reactions, such as aldol additions and Michael additions. These findings underscore its importance in the development of novel chiral catalysts for industrial applications.

In addition to its catalytic applications, 1,2-oxazolidin-4-ol hydrochloride has been explored for its role in medicinal chemistry. The compound has been used as a precursor for the synthesis of bioactive molecules, including antibiotics and antiviral agents. For instance, derivatives of this compound have shown promise in inhibiting key enzymes involved in viral replication, making them potential candidates for antiviral drug development.

The stability and reactivity of 1,2-oxazolidin-4-ol hydrochloride make it an ideal substrate for various organic transformations. For example, it can undergo nucleophilic substitution reactions at the carbonyl carbon, enabling the introduction of diverse functional groups. Furthermore, its ability to form hydrogen bonds with other molecules enhances its utility in supramolecular chemistry and crystal engineering.

From an environmental perspective, 1,2-Oxazolidin-4-ol hydrochloride exhibits low toxicity and biodegradability under standard conditions. This makes it a safer alternative to other similar compounds that may pose risks to aquatic life or human health. Its eco-friendly profile aligns with current trends toward sustainable chemistry practices.

In conclusion, 1,2-Oxazolidin-4-Ol Hydrochloride (CAS No. 82409-18) is a multifaceted compound with wide-ranging applications in organic synthesis and drug discovery. Its unique chemical properties and versatility continue to drive innovative research across various disciplines. As advancements in synthetic methodologies and catalytic systems unfold, this compound is poised to play an even more prominent role in the development of novel chemical entities.

Recommended suppliers
Amadis Chemical Company Limited
(CAS:82409-18-5)1,2-oxazolidin-4-ol hydrochloride
A864416
Purity:99%
Quantity:1g
Price ($):180.0
Email